![molecular formula C19H30N2O2 B4881004 2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide](/img/structure/B4881004.png)
2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide, also known as A-836,339, is a synthetic compound that belongs to the class of drugs known as CB1 receptor antagonists. It was first synthesized in 2005 by Abbott Laboratories, and since then, it has been the subject of several scientific studies due to its potential therapeutic applications.
Mechanism of Action
2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide is a selective antagonist of the CB1 receptor, which is primarily expressed in the brain and the peripheral nervous system. The CB1 receptor is involved in the regulation of various physiological processes, including appetite, pain sensation, and mood. By blocking the CB1 receptor, this compound can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce food intake and body weight in animal models of obesity. It has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, this compound has been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide is its selectivity for the CB1 receptor, which reduces the potential for off-target effects. However, like most experimental drugs, this compound has some limitations. For example, it has poor solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several potential future directions for research on 2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide. One area of interest is the development of more potent and selective CB1 receptor antagonists. Another area of interest is the investigation of the potential therapeutic applications of this compound in other medical conditions, such as anxiety and depression. Finally, the development of novel drug delivery systems for this compound could also be an area of future research.
Synthesis Methods
The synthesis of 2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide involves a multi-step process that starts with the reaction of 2,3-dimethylphenol with 2-chloroethyl isobutyrate to form 2-(2,3-dimethylphenoxy)ethyl isobutyrate. This intermediate is then reacted with piperidine and sodium hydride to form this compound.
Scientific Research Applications
2-(2,3-dimethylphenoxy)-N-(1-isopropyl-4-piperidinyl)propanamide has been studied extensively for its potential therapeutic applications in various medical conditions. Some of the areas where this compound has shown promise include obesity, addiction, and pain management.
properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-(1-propan-2-ylpiperidin-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O2/c1-13(2)21-11-9-17(10-12-21)20-19(22)16(5)23-18-8-6-7-14(3)15(18)4/h6-8,13,16-17H,9-12H2,1-5H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICRJPCXKXMIKRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OC(C)C(=O)NC2CCN(CC2)C(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.